Cas no 94292-26-9 (4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-(9CI))

• Product Name: 4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-(9CI)
• CAS No: 94292-26-9
• MF: C₂₁H₃₆N₂O₅
• MW: 396.520946502686
• CID: 811697
• PubChem ID: 44145840
• Update Time: 2025-04-19

4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-(9CI)
• ethyl [S-(R*,S*)]-3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoate
• EINECS 304-938-4
• 4-Imidazolidineheptanoic acid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-
• DTXSID901112900
• 94292-26-9
• Ethyl (S-(R*,S*))-3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoate

• Inchi： 1S/C21H36N2O5/c1-2-28-19(25)13-9-4-3-8-12-17-20(26)22-21(27)23(17)15-14-18(24)16-10-6-5-7-11-16/h16-18,24H,2-15H2,1H3,(H,22,26,27)/t17-,18+/m1/s1
• InChI Key： XLZWPJLGBYQJNH-MSOLQXFVSA-N
• SMILES： O[C@@H](CCN1C(NC([C@H]1CCCCCCC(=O)OCC)=O)=O)C1CCCCC1

Computed Properties

• Exact Mass: 396.262
• Monoisotopic Mass: 396.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: 3.6